N-(5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl)-2-(2,4-dichlorophenoxy)acetamide

• IUPAC Name: N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]-2-(2,4-dichlorophenoxy)acetamide
• InChI: InChI=1S/C16H10Cl3N3O2S/c17-9-5-6-13(12(19)7-9)24-8-14(23)20-16-22-21-15(25-16)10-3-1-2-4-11(10)18/h1-7H,8H2,(H,20,22,23)
• InChI Key: KNINMCWZFWMJOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NN=C(S2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl)Cl
• Molecular Formula: C16H10Cl3N3O2S
• Molecular Weight: 414.7 g/mol

Description

N-(5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl)-2-(2,4-dichlorophenoxy)acetamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as "compound 1" in some research studies.

Scientific Research Applications

Synthesis and Characterization

The synthesis of thiadiazole derivatives, including N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives, is achieved through carbodiimide condensation, demonstrating a convenient and rapid method for preparing these compounds. These derivatives are characterized by various analytical techniques, emphasizing their structural uniqueness and potential for further functional exploration (Yu et al., 2014).

Antimicrobial Activity

Research on thiadiazole derivatives has revealed moderate to good antimicrobial activity against both gram-positive and gram-negative bacteria. This suggests their potential as a basis for developing new antibacterial agents. The structure-activity relationship (SAR) is explored through quantitative structure-activity relationship (QSAR) studies, highlighting the significance of substituent modifications for enhancing antimicrobial efficacy (Desai et al., 2008).

Antiviral and Antitumor Activities

Some derivatives have shown specific antiviral activities, indicating their potential utility in antiviral therapy. Moreover, certain compounds exhibit noteworthy antitumor activities, suggesting their application in cancer research and potential therapeutic uses (Chen et al., 2010).

Anti-inflammatory and Analgesic Properties

Investigations into the anti-inflammatory and analgesic properties of thiadiazole derivatives have demonstrated significant activities in vitro and in vivo. These findings suggest the potential for these compounds in developing new anti-inflammatory and analgesic pharmaceuticals (Basra et al., 2019).

Antioxidant Properties

Thiadiazole derivatives have also been evaluated for their antioxidant properties, with some compounds showing high efficacy. This suggests their potential role in combating oxidative stress-related diseases (Al-Khazragie et al., 2022).